2-(Azidomethyl)-5-(2-methoxyphenyl)oxazole
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(Azidomethyl)-5-(2-methoxyphenyl)oxazole” would be based on the oxazole ring, which is a five-membered ring containing two carbon atoms, one oxygen atom, and one nitrogen atom . The specific arrangement of these atoms and the attached functional groups would define the structure of the compound.Chemical Reactions Analysis
Again, while specific reactions involving “2-(Azidomethyl)-5-(2-methoxyphenyl)oxazole” are not available, oxazoles are known to participate in various chemical reactions . These include metal-mediated deprotonations, metal-catalyzed cross-coupling reactions, and other miscellaneous reactions .Scientific Research Applications
Amine Protection/Deprotection in Organic Synthesis
The compound’s structural similarity to 2-methoxyphenyl isocyanate suggests its potential use in amine protection/deprotection sequences. This process is crucial in organic synthesis, where the protection of amino groups is necessary to prevent unwanted reactions. The stability of such protective groups under various conditions (acidic, alkaline, and aqueous) can be advantageous for complex multi-step syntheses .
Conformational Analysis in Drug Design
Given the importance of conformational states and noncovalent interactions in drug design, this compound could be instrumental in the study of crystalline sulfonamides with a methoxyphenyl moiety. Understanding these interactions helps in predicting the behavior of drug molecules and designing more effective pharmaceuticals .
Future Directions
The future directions for research on “2-(Azidomethyl)-5-(2-methoxyphenyl)oxazole” and similar compounds would likely involve further exploration of their synthesis, properties, and potential applications. Oxazoles are of considerable interest in various fields such as medicinal chemistry and material science , and continued research could lead to new discoveries and applications.
properties
IUPAC Name |
2-(azidomethyl)-5-(2-methoxyphenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O2/c1-16-9-5-3-2-4-8(9)10-6-13-11(17-10)7-14-15-12/h2-6H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZLUVNRALUQRHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CN=C(O2)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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